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Introduction

ALC-0315 is a synthetic ionizable lipid that has gained significant attention for its crucial role in
the delivery of messenger RNA (mMRNA) therapeutics.[1][2][3] It is a key component of the lipid
nanoparticles (LNPs) used in the Pfizer-BioNTech COVID-19 vaccine to encapsulate and
protect the fragile mRNA payload, facilitate its cellular uptake, and promote its release into the
cytoplasm.[1][2][3][4][5] At physiological pH, ALC-0315 is neutral, but it becomes protonated in
the acidic environment of the endosome, which is critical for the endosomal escape of the
MRNA.[1][3]

These application notes provide detailed protocols for the preparation of ALC-0315 stock
solutions for general laboratory use and for the formulation of lipid nanoparticles for mMRNA
delivery.

ALC-0315 Properties

A summary of the key properties of ALC-0315 is presented in the table below.
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Property Value Source

[(4-
Hydroxybutyl)azanediyl]di(hex

IUPAC Name ) ) [1][3]6]
ane-6,1-diyl) bis(2-
hexyldecanoate)
Molecular Formula C48H95NO5 (1116171
Molecular Weight 766.3 g/mol [11061[7]
Appearance Colorless oil [1][6]
pKa 6.09 [6][7]
Purity >98% [61[7]

Ethanol: 100 mg/mL (130.50
N mM); DMSO: 50-100 mg/mL
Solubility _ [61718]e1[10]
(65.25-130.50 mM);

Chloroform: ~50 mg/mL

Store at -20°C for long-term

stability (=2 years).[6][7] Stock

solutions can be stored at
Storage

-80°C for up to 6 months or

-20°C for up to 1 month,

protected from light.[8][11]

Experimental Protocols

Protocol 1: Preparation of a General ALC-0315 Stock
Solution

This protocol describes the preparation of a 10 mg/mL stock solution of ALC-0315 in ethanol.
Materials:
e ALC-0315

e Anhydrous Ethanol (=99.5%)
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Sterile, RNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)
Procedure:

e Weighing ALC-0315: In a sterile microcentrifuge tube, accurately weigh out the desired
amount of ALC-0315. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of
ALC-0315.

o Note: As ALC-0315 is a viscous oill, it is recommended to weigh it directly rather than
relying on volume.[8]

e Adding Solvent: Add the appropriate volume of anhydrous ethanol to the tube. For a 10
mg/mL solution, add 1 mL of ethanol.

e Dissolving ALC-0315: Securely cap the tube and vortex thoroughly until the ALC-0315 is
completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[8]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[8][11]

Protocol 2: Preparation of a Lipid Mixture for LNP
Formulation

This protocol describes the preparation of a lipid mixture containing ALC-0315, DSPC,
cholesterol, and ALC-0159 in ethanol, based on the molar ratios used in the BNT162b2
vaccine.[8][11]

Materials:

e ALC-0315 stock solution (10 mg/mL in ethanol)
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» 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) stock solution (10 mg/mL in ethanol)

e Cholesterol stock solution (10 mg/mL in ethanol)

e ALC-0159 stock solution (10 mg/mL in ethanol)

e Anhydrous Ethanol (=99.5%)

» Sterile, RNase-free microcentrifuge tubes or vials

o Calibrated pipettes

Procedure:

o Prepare Individual Stock Solutions: If not already prepared, dissolve each lipid (ALC-0315,
DSPC, Cholesterol, ALC-0159) in anhydrous ethanol to a final concentration of 10 mg/mL.[8]

o Note: Cholesterol may require warming to >37°C to fully dissolve.[8]

» Combine Lipids: In a sterile tube, combine the individual lipid stock solutions in the following
volumetric ratios to achieve a molar ratio of 46.3:9.4:42.7:1.6 (ALC-
0315:DSPC:Cholesterol:ALC-0159).[8][11]

[¢]

560 pL of 10 mg/mL ALC-0315

[e]

117 pL of 10 mg/mL DSPC

o

261 pL of 10 mg/mL Cholesterol

[¢]

62 pL of 10 mg/mL ALC-0159

e Mix Thoroughly: Gently vortex the mixture until a clear, homogenous solution is obtained.[8]
[11]

o Storage: This lipid mixture can be used immediately for LNP formulation or stored at -20°C
for later use.[8]

Visualizations
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Preparation Dissolution Storage

Calculate vol
Weigh ALC-0315 |[———-2€ YOUME | A 44 Anhydrous Ethanol |——-»| Vortex Thoroughly |~-->

T
L L 3
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A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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